Cas no 2171162-77-7 (3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid)

• Product Name: 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid
• CAS No: 2171162-77-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6570444
• PubChem ID: 165586128
• Update Time: 2025-06-08

3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid
• EN300-1539042
• 3-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]ethoxy}propanoic acid
• 2171162-77-7

• Inchi： 1S/C25H30N2O6/c1-16(2)23(24(30)26-12-14-32-13-11-22(28)29)27-25(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,11-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t23-/m1/s1
• InChI Key： INTIODWZVOSLSJ-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(NCCOCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid

Introduction to 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic Acid (CAS No. 2171162-77-7)

3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2171162-77-7, represents a class of molecules designed with structural features that are hypothesized to enhance binding affinity and selectivity in biological targets. Its molecular architecture incorporates a unique combination of functional groups, including an amide linkage, an ethoxy side chain, and a fluorenyl moiety, which collectively contribute to its potential pharmacological properties.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy. The Fmoc group is widely utilized in peptide synthesis as an amino acid protecting group due to its stability under basic conditions and ease of removal. However, in the context of this compound, the Fmoc moiety may serve additional purposes beyond mere protection. It could potentially modulate the solubility, metabolic stability, or even the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The chiral center at the (2R) position adds another layer of complexity to this compound. chirality is a fundamental aspect of many biologically active molecules, as enantiomers often exhibit markedly different pharmacological effects. The specific stereochemistry at this position may be critical for achieving optimal biological activity, underscoring the importance of precise synthetic methodologies in its preparation.

The compound's backbone features a propanoic acid moiety linked to an ethoxy group, which is further connected to an amide side chain. This structural motif suggests potential interactions with biological targets that involve hydrogen bonding or hydrophobic interactions. The amide group, in particular, is a common feature in bioactive molecules due to its ability to form hydrogen bonds with polar residues in proteins or nucleic acids.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have indicated that the structural features of 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid may allow it to interact with specific pockets on biological targets, such as enzymes or receptors. These interactions could potentially modulate cellular processes relevant to various therapeutic areas.

In the realm of drug discovery, this compound represents an example of how structural diversity can be leveraged to identify novel lead compounds. Its unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry. Researchers are exploring its potential applications in treating a range of diseases by modulating key biological pathways.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques are employed to ensure high yields and purity, which are critical for subsequent biological testing. The integration of automated synthesis platforms and high-throughput screening methods has accelerated the process of identifying promising candidates like this one.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid are developed responsibly involves rigorous safety assessments and adherence to regulatory guidelines. This approach ensures that potential therapeutic benefits are realized without compromising safety or ethical standards.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic interventions.

In conclusion,3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid (CAS No. 2171162-77-7) stands as a testament to the ingenuity and precision of modern chemical synthesis and drug discovery methodologies. Its complex structure and multifaceted functional groups make it a compelling subject for further investigation, with potential implications for advancing therapeutic strategies across multiple disease areas.